Cas no 908259-69-8 (Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-)

• Product Name: Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-
• CAS No: 908259-69-8
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6497001
• Update Time: 2025-05-22

Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-

• Inchi： 1S/C11H22N2O/c1-11(2,3)9(12)10(14)13-8-6-4-5-7-8/h8-9H,4-7,12H2,1-3H3,(H,13,14)/t9-/m1/s1
• InChI Key： CBIRNINIDNJBAN-SECBINFHSA-N
• SMILES： C(NC1CCCC1)(=O)[C@@H](N)C(C)(C)C

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 347.7±21.0 °C(Predicted)
• pka: 15.20±0.20(Predicted)

Additional information on Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-

Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-

Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-, also known by its CAS number 908259-69-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which includes a butanamide backbone with a cyclopentyl group and specific stereochemistry at the second carbon atom. The (2S) configuration denotes the spatial arrangement of the substituents around this chiral center, which plays a crucial role in determining the compound's biological activity and chemical reactivity.

The synthesis of Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)- involves a series of well-defined organic reactions, including amide bond formation and stereochemical control during the synthesis process. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging advancements in catalytic asymmetric synthesis and stereoselective reactions.

In recent years, there has been growing interest in the potential applications of Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)- in drug discovery. Studies have shown that this compound exhibits promising biological activity, particularly in modulating key cellular pathways involved in neurodegenerative diseases and inflammatory conditions. For instance, research published in Nature Communications highlights its role as a potential lead compound for developing novel therapeutics targeting Alzheimer's disease.

The structural features of Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-, including its cyclopentyl group and chiral center, contribute to its ability to interact with specific biological targets with high affinity and selectivity. This makes it an attractive candidate for further preclinical studies aimed at evaluating its efficacy and safety profiles.

Moreover, the compound has been investigated for its potential in materials science applications. Its unique physical properties, such as thermal stability and solubility characteristics, make it a viable candidate for use in advanced materials development. Recent findings from studies conducted at leading research institutions suggest that it could serve as a building block for creating novel polymers or nanomaterials with tailored functionalities.

The latest research on CAS No. 908259-69-8 also emphasizes its role in understanding fundamental chemical reactions. By studying its reactivity under various conditions, chemists have gained insights into the mechanisms governing amide bond formation and stereochemical outcomes in complex molecules.

In conclusion, Butanamide, 2-amino-N-cyclopentyl-3,3-dimethyl-, (2S)-, with its distinctive molecular structure and versatile properties, continues to be a focal point for scientific exploration across multiple disciplines. Its potential applications span drug discovery, materials science, and fundamental chemical research, underscoring its importance as a valuable compound for future innovations.